2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S/c1-27-18-10-3-2-8-16(18)22-19(25)13-29-20-15-7-4-9-17(15)24(21(26)23-20)12-14-6-5-11-28-14/h2-3,5-6,8,10-11H,4,7,9,12-13H2,1H3,(H,22,25)
• InChI Key: YYRUFMUUEZRYHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.
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Scientific Research Applications

Amine Synthesis from Biomass

The production of amine intermediates from biomass is an area of growing interest. Researchers have developed a simple and efficient method to prepare furan-derived amines, including 1-(furan-2-yl)-4-methylpentan-2-amine, with high yields (up to 95%) from (E)-1-(furan-2-yl)-5-methylhex-1-en-3-one. The catalyst used in this process is Ru/C, which is recyclable for multiple cycles. To enhance cost-efficiency, a one-reactor tandem concept has been explored, allowing direct reactions starting from furfural. .

Electron-Withdrawing Building Blocks for Organic Electronics

The compound’s structure includes a furan moiety, which makes it relevant for organic electronics. Specifically, furans bearing α-alkoxy groups are susceptible to acid hydrolysis. Protonation at the β-position allows facile introduction of water, leading to the formation of useful electron-withdrawing fused aromatic moieties. .